molecular formula C9H14O2 B8292983 3-(4-Oxocyclohexyl)propanal

3-(4-Oxocyclohexyl)propanal

Cat. No.: B8292983
M. Wt: 154.21 g/mol
InChI Key: RPXFCHAKTPUTND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Oxocyclohexyl)propanal is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

3-(4-oxocyclohexyl)propanal

InChI

InChI=1S/C9H14O2/c10-7-1-2-8-3-5-9(11)6-4-8/h7-8H,1-6H2

InChI Key

RPXFCHAKTPUTND-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)CCC1CCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 1 l, three-necked flask equipped with a stirrer, a thermometer and a nitrogen gas-introducing tube, (4-methoxycyclohexyl)methyltriphenylphosphine iodide (175.6 g, 0.34 mol) was suspended in THF (500 ml) in a nitrogen gas atmosphere, followed by cooling the suspension down to -30° C. or lower by means of acetone-dry ice refrigerant carrier, adding potassium-t-butoxide (40.1 g, 0.36 mol), and agitating the mixture for 2 hours, while keeping the temperature at -30° C. or lower. A solution of 4-(2-formylethane-1-yl)cyclohexanone (41.2 g, 0.27 mol) obtained according to the above process, dissolved in THF (150 ml), was dropwise added over 40 minutes, while keeping the same temperature, followed by elevating the temperature up to room temperature over one hour, further agitating the mixture at room temperature for 4 hours, adding water (300 ml) to the reaction solution to complete the reaction, three times extracting with toluene (300 ml), three times washing the toluene layer with water (300 ml), drying the layer over anhydrous magnesium sulfate, distilling off the solvent under reduced pressure, for concentration, and purifying the concentrated residue according to silica gel chromatography using a mixed solvent of toluene/ethyl acetate (2:1) as a developing solvent, to obtain yellow-brown crystals (65.0 g). The crystals refer to (4-(trans-4-methoxycyclohexyl)-(E,Z)-3-butenyl)cyclohexanone.
Name
(4-methoxycyclohexyl)methyltriphenylphosphine iodide
Quantity
175.6 g
Type
reactant
Reaction Step One
Name
acetone dry ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
40.1 g
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
solvent
Reaction Step Three

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